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Compound of Interest

Compound Name: 3-Methoxytyramine

Cat. No.: B1218726 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 3-Methoxytyramine, tailored for researchers, scientists, and drug development

professionals. The following procedures are based on established safety protocols for handling

chemical compounds with similar hazard profiles.

Hazard Summary
3-Methoxytyramine hydrochloride is classified with the following hazards:

Causes skin irritation (H315).[1]

Causes serious eye irritation (H319).[1][2]

May cause respiratory irritation (H335).[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, skin, or

eye contact. The following table summarizes the required PPE for handling 3-
Methoxytyramine.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles
Chemical splash goggles are

required.[1]

Face Shield

A face shield should be worn in

addition to safety goggles

when there is a significant risk

of splashing.[3]

Hand Protection Chemical-Resistant Gloves

Wear compatible chemical-

resistant gloves (e.g., nitrile).

Inspect gloves for any damage

before each use.[1]

Body Protection Laboratory Coat

A standard laboratory coat

must be worn and kept fully

buttoned.[1]

Apron

A chemical-resistant apron

should be worn over the lab

coat when handling larger

quantities.[3]

Respiratory Protection Respirator

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood.

[1][4] If engineering controls

are insufficient, a NIOSH-

approved respirator (e.g., N95

dust mask) is required.[5]

Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes must

be worn at all times in the

laboratory.[3]

Chemical Handling Workflow
Proper handling procedures are critical to minimize the risk of exposure and contamination.

The following workflow outlines the key steps for safely handling 3-Methoxytyramine in a
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laboratory setting.

Preparation

Handling

Post-Handling & Disposal

Consult Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Weigh/Measure 3-Methoxytyramine

Perform Experimental Procedure

Decontaminate Work Surfaces

Dispose of Waste

Doff and Dispose of PPE

Wash Hands Thoroughly
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A flowchart illustrating the procedural steps for safely handling 3-Methoxytyramine.

Experimental Protocols
Spill Response Protocol:

In the event of a spill, follow these procedures:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Contain: For liquid spills, use an absorbent material like diatomite or universal binders to

contain the spill.[1] For solid spills, carefully sweep up the material to avoid creating dust.[5]

Clean: Decontaminate the spill area and any affected equipment by scrubbing with alcohol.

[1]

Dispose: Collect all contaminated materials in a sealed, labeled container for hazardous

waste disposal.[1][5]

First Aid Measures:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse.[1]

Eye Contact: Immediately flush the eyes with large amounts of water, holding the eyelids

open. Remove contact lenses if present and easy to do. Continue rinsing and seek medical

attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.[1]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.[1]

Operational and Disposal Plans
Storage:
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Store in a tightly sealed container.[3]

Keep in a cool, dry, and well-ventilated area.[3]

Protect from light and moisture.

Disposal:

Dispose of 3-Methoxytyramine and any contaminated materials in accordance with all

applicable local, state, and federal regulations.[1]

Do not allow the chemical to enter drains or waterways.[1][5]

It is recommended to use a licensed professional waste disposal service to dispose of this

material. Consider incineration in a chemical incinerator equipped with an afterburner and

scrubber.[3] Contaminated packaging should be disposed of in the same manner as the

unused product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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